Cas no 949250-03-7 (4-(3-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}benzenesulfonyl)morpholine)

• Product Name: 4-(3-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}benzenesulfonyl)morpholine
• CAS No: 949250-03-7
• MF: C₂₃H₂₉N₃O₅S₂
• MW: 491.623463392258
• CID: 5981048
• PubChem ID: 25648406
• Update Time: 2025-07-15

4-(3-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}benzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 949250-03-7
• 4-(3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}benzenesulfonyl)morpholine
• EN300-26601573
• Z46270558
• 4-(3-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}benzenesulfonyl)morpholine

• Inchi： 1S/C23H29N3O5S2/c27-32(28,18-9-21-5-2-1-3-6-21)25-12-10-24(11-13-25)20-22-7-4-8-23(19-22)33(29,30)26-14-16-31-17-15-26/h1-9,18-19H,10-17,20H2/b18-9+
• InChI Key： JRCCMKTURZYTDC-GIJQJNRQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC2C=CC=C(C=2)S(N2CCOCC2)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 491.15486338g/mol
• Monoisotopic Mass: 491.15486338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(3-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}benzenesulfonyl)morpholine

Introduction to Compound with CAS No. 949250-03-7 and Product Name: 4-(3-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}benzenesulfonyl)morpholine

Compound with the CAS number 949250-03-7 and the product name 4-(3-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}benzenesulfonyl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a piperazine moiety, a benzenesulfonyl group, and a morpholine ring, which collectively contribute to its distinctive chemical properties and biological activity.

The piperazine moiety is a well-known pharmacophore in medicinal chemistry, frequently utilized in the development of drugs targeting neurological and cardiovascular diseases. Its presence in this compound suggests potential interactions with various biological receptors, particularly those involved in neurotransmitter systems. The benzenesulfonyl group further enhances the compound's pharmacological profile by contributing to its solubility and stability, as well as by facilitating interactions with specific target proteins. The morpholine ring, another important structural component, is known for its ability to improve drug bioavailability and metabolic stability, making it a valuable feature in drug design.

Recent research in the field of medicinal chemistry has highlighted the importance of multi-target directed drug design (MTDD), where compounds are engineered to interact with multiple biological targets simultaneously. This approach has shown promise in addressing complex diseases by modulating multiple pathways at once. The compound in question, with its complex structure featuring multiple pharmacophores, aligns well with the principles of MTDD. Studies have indicated that such multifunctional compounds may offer synergistic effects, leading to improved therapeutic outcomes compared to single-target drugs.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The piperazine moiety, in particular, has been extensively studied for its role in modulating neurotransmitter systems such as serotonin and dopamine. By interacting with these systems, the compound may have therapeutic effects on conditions like depression, anxiety, and Parkinson's disease. Additionally, the presence of the benzenesulfonyl group suggests that it may also influence other neurotransmitter pathways, further broadening its potential therapeutic applications.

In vitro studies have begun to explore the biological activity of this compound, revealing promising results. Initial experiments have shown that it exhibits significant binding affinity for certain neurological receptors, suggesting potential as a lead compound for further drug development. These findings are particularly intriguing given the growing demand for novel treatments for neurological disorders, which remain challenging to manage effectively with current therapies.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of several key functional groups, including the introduction of the piperazine moiety, the installation of the benzenesulfonyl group, and the incorporation of the morpholine ring. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications. The synthetic strategy employed demonstrates the expertise of chemists in designing complex molecules with precise structural features.

As research continues, further insights into the pharmacological properties of this compound are expected. Future studies will likely focus on understanding its mechanism of action at a molecular level, as well as exploring its potential interactions with other biological targets. Additionally, preclinical studies will be essential to evaluate its safety and efficacy before moving into clinical trials. These studies will provide valuable data on dosing regimens, side effects, and overall therapeutic potential.

The development of new pharmaceuticals is a lengthy and complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like this one, while biologists and pharmacologists work to understand their biological activity and therapeutic potential. This interdisciplinary approach is essential for translating laboratory discoveries into effective treatments for patients.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as an excellent example of how advances in synthetic chemistry can lead to innovative drug candidates. By demonstrating the feasibility of incorporating multiple pharmacophores into a single molecule, it opens up new possibilities for designing more effective and versatile drugs.

In conclusion,4-(3-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}benzenesulfonyl)morpholine represents a promising advancement in pharmaceutical chemistry with significant potential for treating neurological disorders. Its unique structure featuring key functional groups like the piperazine moiety, benzenesulfonyl group, and morpholine ring makes it an attractive candidate for further development. As research progresses, we can expect more insights into its pharmacological properties and therapeutic potential.